Cas no 53004-93-6 (Butanoic acid,2-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product Name: Butanoic acid,2-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 53004-93-6
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 370873
• PubChem ID: 27868
• Update Time: 2025-04-19

Butanoic acid,2-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester
• (5-methyl-2-propan-2-ylcyclohexyl) 2-methylbutanoate
• 2-(isopropyl)-5-methylcyclohexyl 2-methylbutyrate
• 5-methyl-2-(propan-2-yl)cyclohexyl 2-methylbutanoate
• EINECS 258-291-7
• Menthyl 3-methylbutanoate
• 2-06-00-00043 (Beilstein Handbook Reference)
• 5-Methyl-2-(1-methylethyl)cyclohexyl 3-methylbutanoate
• EINECS 240-460-1
• BRN 3200250
• SCHEMBL2033140
• menthyl 2-methylbutyrate
• 1-Isopropyl-4-methylcyclohex-2-yl 3-methylbutanoate
• Menthyl isopentanoate
• Menthyl isovalerianate
• DTXSID50866294
• NS00088767
• 2-ISOPROPYL-5-METHYLCYCLOHEXYL 2-METHYLBUTANOATE
• Butanoic acid, 2-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester
• (1alpha,2beta,5alpha)-3-Methylbutanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester
• Mentyl isovalerate
• 53004-93-6
• P-Menth-3-yl isovalerate

• Inchi： 1S/C15H28O2/c1-6-12(5)15(16)17-14-9-11(4)7-8-13(14)10(2)3/h10-14H,6-9H2,1-5H3
• InChI Key： FGHREPYEIHRUKM-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC)=O)C1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 240.20904
• Monoisotopic Mass: 240.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5

Experimental Properties

• Density: 0.91
• Boiling Point: 269.5°Cat760mmHg
• Flash Point: 124.1°C
• Refractive Index: 1.452
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids